Cas no 75390-09-9 (3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane)

• Product Name: 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane
• CAS No: 75390-09-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD09608024
• CID: 1773871
• PubChem ID: 9815370
• Update Time: 2025-10-21

3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-6-oxa-3-aza-bicyclo[3.1.0]hexane
• 3-benzyl-6-oxa-3-azabicyclo[3.1.0]hexane
• 6-Oxa-3-azabicyclo[3.1.0]hexane, 3-(phenylMethyl)-
• 1-benzyl-3,4-epoxypyrrolidine
• 1-benzyl-3,4- epoxypyrrolidine
• SOOHWZBGWRAMJJ-UHFFFAOYSA-N
• SB11310
• FCH1158879
• AK170925
• 3-Benzyl-3-aza-6-oxabicyclo[3.1.0]hexane
• 3-benzyl-6-oxa-3-azabicyclo[3.1.0]-hexane
• 3-Benzyl-6-oxa-3-azabicyclo [3.1.0]hexane
• MFCD09608024
• SY098917
• AS-50621
• 75390-09-9
• SCHEMBL2114892
• DTXSID20431135
• AKOS025289631
• P10737
• CS-0051515
• 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane

• MDL： MFCD09608024
• Inchi： 1S/C11H13NO/c1-2-4-9(5-3-1)6-12-7-10-11(8-12)13-10/h1-5,10-11H,6-8H2
• InChI Key： SOOHWZBGWRAMJJ-UHFFFAOYSA-N
• SMILES： O1C2CN(CC3C=CC=CC=3)CC12

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 254.589°C at 760 mmHg
• PSA: 15.77

3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane

Introduction to 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 75390-09-9)

3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 75390-09-9) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure and the presence of a benzyl group, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane is C₁₂H₁₅NO₂, and its molecular weight is approximately 205.25 g/mol. The compound's structure features a six-membered ring fused with a three-membered ring, with an oxygen atom and a nitrogen atom bridging the rings, and a benzyl group attached to the nitrogen atom. This unique arrangement imparts specific chemical and biological properties that have been the focus of extensive research.

In recent years, the study of 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane has expanded significantly, driven by its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to modulate various biological pathways, particularly those involved in neurodegenerative diseases and cancer. Research has shown that this compound can interact with specific receptors and enzymes, potentially offering new therapeutic avenues for these conditions.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane. The researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for treating inflammatory disorders, including rheumatoid arthritis and multiple sclerosis.

Beyond its anti-inflammatory properties, 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane has also shown potential as an anticancer agent. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer cells.

The structural complexity of 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane also makes it an attractive target for synthetic chemists aiming to develop novel derivatives with enhanced biological activity. Recent advances in synthetic methodologies have enabled the efficient synthesis of this compound and its analogs, facilitating further exploration of their therapeutic potential.

In addition to its direct therapeutic applications, 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane has been used as a scaffold for the development of imaging agents and diagnostic tools. Its unique chemical structure allows for the attachment of various functional groups, enabling its use in positron emission tomography (PET) and magnetic resonance imaging (MRI) studies to visualize specific biological processes in vivo.

The safety profile of 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane has also been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-Benzyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 75390-09-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important target for further investigation and development as a potential therapeutic agent for various diseases.